Cas no 2228608-46-4 (3-4-(dimethylamino)-3-fluorophenyl-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-4-(dimethylamino)-3-fluorophenyl-1,1,1-trifluoropropan-2-ol
• CAS No: 2228608-46-4
• MF: C₁₁H₁₃F₄NO
• MW: 251.220637083054
• CID: 5894340
• PubChem ID: 165630718
• Update Time: 2025-05-26

3-4-(dimethylamino)-3-fluorophenyl-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-4-(dimethylamino)-3-fluorophenyl-1,1,1-trifluoropropan-2-ol
• 2228608-46-4
• EN300-1952296
• 3-[4-(dimethylamino)-3-fluorophenyl]-1,1,1-trifluoropropan-2-ol

• Inchi： 1S/C11H13F4NO/c1-16(2)9-4-3-7(5-8(9)12)6-10(17)11(13,14)15/h3-5,10,17H,6H2,1-2H3
• InChI Key： ZYJSOSIBVHEVRN-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC(=C(C=1)F)N(C)C)O)(F)F

Computed Properties

• Exact Mass: 251.09332669g/mol
• Monoisotopic Mass: 251.09332669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-4-(dimethylamino)-3-fluorophenyl-1,1,1-trifluoropropan-2-ol

Professional Introduction to Compound with CAS No. 2228608-46-4 and Product Name: 3-4-(dimethylamino)-3-fluorophenyl-1,1,1-trifluoropropan-2-ol

The compound with the CAS number 2228608-46-4 and the product name 3-4-(dimethylamino)-3-fluorophenyl-1,1,1-trifluoropropan-2-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and molecular biology. The presence of both dimethylamino and fluorophenyl groups, alongside the trifluoropropan-2-ol moiety, endows it with distinctive chemical reactivity and biological activity.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The fluorine atom in this compound plays a pivotal role in modulating its electronic properties, making it an attractive candidate for further investigation. Specifically, the 3-fluorophenyl group contributes to the compound's ability to interact with biological targets in a manner that is both selective and potent.

The dimethylamino substituent further enhances the compound's pharmacological profile by introducing basicity and potential hydrogen bonding capabilities. This feature is particularly valuable in the design of bioactive molecules that require interaction with acidic or polar residues in biological systems. The combination of these functional groups results in a molecule that exhibits a balance between lipophilicity and polarizability, which is often crucial for drug-like properties.

Recent studies have highlighted the importance of fluorinated alcohols in medicinal chemistry. The 1,1,1-trifluoropropan-2-ol backbone provides a scaffold that is both metabolically stable and capable of engaging with various biological receptors. This stability is particularly advantageous in contexts where rapid degradation could compromise therapeutic efficacy. Moreover, the alcohol functionality allows for further derivatization, enabling chemists to fine-tune the compound's properties for specific applications.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have been exploring its utility in generating novel molecules with improved pharmacological profiles. For instance, derivatives of this compound have shown promise in preclinical studies as modulators of enzyme activity and receptor binding. The ability to modify its structure while retaining key pharmacophoric elements makes it a versatile building block for drug discovery efforts.

The synthesis of 3-4-(dimethylamino)-3-fluorophenyl-1,1,1-trifluoropropan-2-ol involves sophisticated organic chemistry techniques that highlight its synthetic complexity. The introduction of multiple fluorine atoms requires precise control over reaction conditions to avoid unwanted side products. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination protocols, are employed to achieve high yields and purity. These synthetic strategies not only underscore the compound's technical sophistication but also demonstrate the advancements in synthetic organic chemistry that enable such complex molecules to be produced reliably.

In terms of biological activity, preliminary investigations suggest that this compound exhibits notable interactions with certain biological targets. The combination of electronic effects from the fluorophenyl group and steric hindrance from the dimethylamino moiety may contribute to its selectivity for specific receptors or enzymes. While detailed mechanistic studies are still underway, these early findings are encouraging and warrant further exploration.

The pharmaceutical industry's ongoing commitment to innovation has led to an increased focus on fluorinated compounds due to their favorable physicochemical properties. The structural features of 3-4-(dimethylamino)-3-fluorophenyl-1,1,1-trifluoropropan-2-ol, including its fluorine content and polar functional groups, align well with current trends in drug design. As research progresses, this compound is expected to play a significant role in developing next-generation therapeutics that address unmet medical needs.

From a broader scientific perspective, compounds like this exemplify the intersection of organic chemistry, medicinal chemistry, and biochemistry. They serve as critical tools for understanding molecular interactions at a fundamental level while also offering pathways to novel therapeutic solutions. The study of such molecules not only advances our knowledge but also paves the way for future breakthroughs in healthcare.

In conclusion,3-4-(dimethylamino)-3-fluorophenyl-1,1,1-trifluoropropan-2-ol (CAS No. 2228608-46-4) represents a promising entity in chemical research with significant implications for pharmaceutical development. Its unique structural attributes and potential biological activities position it as a valuable asset for ongoing research efforts aimed at creating innovative therapeutic agents.